Cas no 865181-07-3 (N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)

• Product Name: N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• CAS No: 865181-07-3
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 6418674
• PubChem ID: 4536896
• Update Time: 2025-05-17

N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• AKOS024606594
• N-[(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide
• 865181-07-3
• HMS1653M15
• F1365-2198
• (Z)-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C14H12N2OS/c1-2-9-16-11-5-3-4-6-12(11)18-14(16)15-13(17)10-7-8-10/h1,3-6,10H,7-9H2
• InChI Key： RVWBBCRMRMKHRA-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(CC#C)C3=CC=CC=C3S2)=O)CC1

Computed Properties

• Exact Mass: 256.06703418g/mol
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 419.3±47.0 °C(Predicted)
• pka: -2.44±0.20(Predicted)

Additional information on N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide

N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide: A Comprehensive Overview

N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide, commonly referenced by its CAS number 865181-07-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging uses in drug design, material science, and industrial chemistry. The structure of this compound is characterized by a benzothiazole ring system fused with a cyclopropane moiety and a propargyl group, making it a unique entity in the realm of heterocyclic compounds.

The synthesis of CAS No 865181-07-3 involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted the importance of stereochemistry in the synthesis of such compounds, particularly in achieving the desired (Z) configuration in the imine group. Researchers have employed transition metal catalysts to facilitate the formation of the imine bond under mild conditions, ensuring high yields and selectivity. This approach not only simplifies the synthesis process but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

The structural uniqueness of N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro... has led to its exploration in various fields. In pharmaceutical research, this compound has shown promise as a potential lead molecule for anti-inflammatory and anticancer drug development. Its ability to modulate key enzymes involved in inflammatory pathways makes it a valuable candidate for further preclinical studies. Additionally, the compound's electronic properties have been leveraged in materials science for applications in organic electronics and optoelectronics.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of CAS No 865181.... Quantum mechanical calculations have revealed that the compound exhibits unique π-conjugation patterns due to its benzothiazole core and cyclopropane substituent. These findings have implications for its use as a building block in constructing advanced materials with tailored electronic properties. Furthermore, experimental studies have demonstrated that this compound can act as a fluorescent probe for detecting specific analytes in complex matrices, opening new avenues for analytical chemistry applications.

In terms of industrial applications, the scalability of synthesizing N-(2Z)-... has been optimized through continuous-flow chemistry techniques. This approach enhances process efficiency and safety while maintaining product quality. The integration of real-time monitoring systems has further improved the control over critical reaction parameters, ensuring consistent production outcomes.

Looking ahead, ongoing research is focused on expanding the functionalization options for this compound to enhance its versatility. Chemists are exploring methods to introduce additional functional groups at strategic positions on the molecule without compromising its core structure. Such modifications could unlock new applications in catalysis, sensors, and biotechnology.

In conclusion, N-(2Z)-... (CAS No 865181...) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent advances in synthesis and application development, positions it as a key player in diverse scientific domains. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.